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An In-Depth Technical Guide to 2-Chloro-5-cyanopyridine-3-boronic acid: Properties,

Synthesis, and Applications in Modern Drug Discovery

Executive Summary
2-Chloro-5-cyanopyridine-3-boronic acid is a highly functionalized heterocyclic building

block of significant interest to the pharmaceutical and materials science industries. With a

molecular weight of 182.37 g/mol , this compound serves as a critical reagent in modern

synthetic chemistry, most notably in palladium-catalyzed cross-coupling reactions.[1][2][3][4] Its

unique structure, featuring a pyridine ring substituted with a chloro group, a cyano group, and a

boronic acid moiety, provides a versatile platform for the construction of complex molecular

architectures. This guide offers a comprehensive overview of its physicochemical properties,

reactivity, and core applications, with a particular focus on its role in Suzuki-Miyaura cross-

coupling for the synthesis of novel therapeutic agents. The protocols and insights provided

herein are designed for researchers, chemists, and drug development professionals seeking to

leverage this reagent's full potential.

Physicochemical Characteristics and Structural
Analysis
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective application. 2-Chloro-5-cyanopyridine-3-boronic acid is typically supplied as a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1462749?utm_src=pdf-interest
https://www.benchchem.com/product/b1462749?utm_src=pdf-body
https://www.benchchem.com/product/b1462749?utm_src=pdf-body
https://www.usbio.net/biochemicals/416878/2-Chloro-5-cyanopyridine-3-boronic%20acid/data-sheet
https://cymitquimica.com/es/productos/54-OR7415/2-chloro-5-cyanopyridine-3-boronic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-cyanopyridin-4-yl_boronic-acid
https://www.bldpharm.com/products/957060-96-7.html
https://www.benchchem.com/product/b1462749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


highly purified, off-white to white solid, and its key properties are summarized below.

Key Properties
Property Value Source(s)

Molecular Weight 182.37 g/mol [1][2][3]

Molecular Formula C₆H₄BClN₂O₂ [1][4][5]

CAS Number 957060-96-7 [1][2][4]

Purity Typically ≥96% [2]

Appearance White to off-white solid N/A

Storage Temperature -20°C, under inert atmosphere [1][4]

Structural Elucidation
The structure of 2-Chloro-5-cyanopyridine-3-boronic acid is key to its reactivity. The pyridine

ring is electron-deficient, and this effect is amplified by the presence of two powerful electron-

withdrawing groups: the chloro atom at the 2-position and the cyano group at the 5-position.

The boronic acid moiety at the 3-position is the reactive handle for cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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